5-HT2Receptor
  • Melperone hydrochloride
    Melperone hydrochloride
    • Cat. No.:
    • B162143
    • CAS No.:
    • 1622-79-3
    • Molecular Formula:
    • C16H23ClFNO
    • Molecular Weight:
    • 299.81 g/mol
    Description
    “]. Structurally related to haloperidol, melperone has been used in the European Union for over 30 years[“]. It is known for its atypical properties, distinguishing it from typical antipsychotics[“].Melperone hydrochloride has been studied for its effects on various neurotransmitter systems[“]. It exhibits low affinity for dopamine D2 receptors, which is characteristic of atypical antipsychotics. Research has shown that melperone has a higher selectivity for dopamine D4 receptors, contributing to its unique pharmacological profile.

    The pharmacokinetics of melperone hydrochloride reveal that it has a bioavailability of 87% when administered intramuscularly and 54% when taken orally in syrup form[“]. It is metabolized in the liver and excreted primarily through the kidneys, with an elimination half-life of approximately 3-4 hours for oral administration and 6 hours for intramuscular injection.

    Melperone hydrochloride has been the subject of research exploring its potential therapeutic applications in treating psychiatric disorders, including its effects on sleep disorders, confusion, and psychomotor dysfunction in geriatric and psychiatric patients[“]

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    Melperone hydrochloride is a low-potency antipsychotic drug belonging to the butyrophenone chemical class[

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  • CP-809101
    CP-809101
    • Cat. No.:
    • B1366332
    • CAS No.:
    • 479683-64-2
    • Molecular Formula:
    • C15H17ClN4O
    • Molecular Weight:
    • 304.77 g/mol
    Description
    CP 809,101 is a potent agonist of the serotonin (5-HT) receptor subtype 5-HT2C. It is selective for human 5-HT2C and rat 5-HT2C over human 5-HT2A, 5-HT2B, and rat 5-HT2A receptors in a FLIPR membrane potential a...
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  • 7-Desmethyl-3-hydroxyagomelatine
    7-Desmethyl-3-hydroxyagomelatine
    • Cat. No.:
    • B1646971
    • CAS No.:
    • Molecular Formula:
    • C14H15NO3
    • Molecular Weight:
    • 245.27 g/mol
    Description
    7-Desmethyl-3-hydroxyagomelatine is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 7-Desmet...
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  • Tedatioxetine Hydrobromide
    Tedatioxetine Hydrobromide
    • Cat. No.:
    • B1663294
    • CAS No.:
    • 960151-65-9
    • Molecular Formula:
    • C18H22BrNS
    • Molecular Weight:
    • 364.3 g/mol
    Description
    Tedatioxetine hydrobromide acts as a triple reuptake inhibitor and 5-HT2A, 5-HT2C, 5-HT3 and α1A-adrenergic receptor antagonist.
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  • TIK-301
    TIK-301
    • Cat. No.:
    • B1675577
    • CAS No.:
    • 118702-11-7
    • Molecular Formula:
    • C14H17ClN2O2
    • Molecular Weight:
    • 280.75 g/mol
    Description
    LY 156735, also known as TIK-301, is a high affinity nonselective MT1/MT2 agonist. It is under development for the treatment of insomnia and other sleep disorders.
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  • LY2624803
    LY2624803
    • Cat. No.:
    • B1675644
    • CAS No.:
    • 879409-35-5
    • Molecular Formula:
    • C22H25N3O3
    • Molecular Weight:
    • 379.5 g/mol
    Description
    LY-2624803 is under investigation in clinical trial NCT01236105 (Effect of Activated Charcoal and Time of Dose on the Pharmacokinetics of LY2624803 in Healthy Subject).
    LY2624803 is a small molecule drug with...
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  • PF-03246799
    PF-03246799
    • Cat. No.:
    • B1679695
    • CAS No.:
    • 1065110-62-4
    • Molecular Formula:
    • C15H17N3
    • Molecular Weight:
    • 239.32 g/mol
    Description
    PF-3246799 is a potent and selective 5-HT2C receptor agonist.
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  • PF-4522654
    PF-4522654
    • Cat. No.:
    • B1679700
    • CAS No.:
    • 1065109-28-5
    • Molecular Formula:
    • C16H18F2N4
    • Molecular Weight:
    • 304.34 g/mol
    Description
    PF-4522654 is a potent and selective 5-HT2C receptor agonist.
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  • Iferanserin hydrochloride
    Iferanserin hydrochloride
    • Cat. No.:
    • B12781937
    • CAS No.:
    • 210350-29-1
    • Molecular Formula:
    • C23H29ClN2O
    • Molecular Weight:
    • 384.9 g/mol
    Description
    Iferanserin hydrochloride is a useful research compound. Its molecular formula is C23H29ClN2O and its molecular weight is 384.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Iferanserin hy...
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  • 5-HT2C agonist-4
    5-HT2C agonist-4
    • Cat. No.:
    • B15579517
    • CAS No.:
    • Molecular Formula:
    • C24H25N5O
    • Molecular Weight:
    • 399.5 g/mol
    Description
    5-HT2C agonist-4 is a useful research compound. Its molecular formula is C24H25N5O and its molecular weight is 399.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 5-HT2C agonist-4 suitable...
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